Cas no 2138333-76-1 (1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-7-methoxy-)

• Product Name: 1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-7-methoxy-
• CAS No: 2138333-76-1
• MF: C₁₈H₁₆BrNO₃
• MW: 374.228544235229
• CID: 5260860
• Update Time: 2025-06-23

1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-7-methoxy-

• Inchi： 1S/C18H16BrNO3/c1-23-15-4-2-3-13-14(9-10-16(21)22)17(20-18(13)15)11-5-7-12(19)8-6-11/h2-8,20H,9-10H2,1H3,(H,21,22)
• InChI Key： MHBJRIIATKLACC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2OC)C(CCC(O)=O)=C1C1=CC=C(Br)C=C1

Additional information on 1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-7-methoxy-

1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-7-methoxy-: A Comprehensive Overview

1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-7-methoxy- is a structurally complex organic compound with the CAS number 2138333-76-1. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in pharmaceutical research. The molecule features a central indole ring system with substituents at positions 2 and 7, specifically a 4-bromophenyl group and a methoxy group, respectively. The presence of these substituents significantly influences the compound's chemical properties, reactivity, and potential biological functions.

The indole core of this compound is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. This arrangement provides the molecule with aromatic stability and unique electronic properties. The substitution pattern at positions 2 and 7 introduces additional functional groups that can modulate the compound's interactions with biological systems. For instance, the 4-bromophenyl group at position 2 introduces electron-withdrawing effects due to the bromine atom, while the methoxy group at position 7 contributes electron-donating effects through resonance.

The synthesis of 1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-7-methoxy- typically involves multi-step organic reactions, often starting from indole derivatives and incorporating the desired substituents through electrophilic aromatic substitution or other coupling reactions. The bromination at position 4 of the phenyl ring is a critical step that ensures the compound's specificity in biological assays.

Recent studies have highlighted the potential of this compound in various fields, including drug discovery and materials science. In pharmacology, indole derivatives like this one are being explored for their anti-inflammatory, antioxidant, and anticancer properties. For example, researchers have reported that this compound exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In addition to its pharmacological applications, 1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-7-methoxy- has shown potential in materials science as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The molecule's electronic properties make it suitable for applications in organic electronics, where its ability to conduct electricity or emit light under certain conditions could be harnessed.

The methoxy group at position 7 plays a crucial role in stabilizing the molecule's structure and enhancing its solubility in polar solvents. This feature is particularly advantageous in biochemical assays where solubility is a critical factor for drug delivery and bioavailability.

From an environmental standpoint, understanding the degradation pathways of compounds like this one is essential for assessing their ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing such complex organic molecules under various environmental conditions.

In conclusion, 1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-7-methoxy-, with its unique structural features and versatile functional groups, represents a valuable compound for both academic research and industrial applications. Its continued exploration across multiple disciplines underscores its significance as a key player in modern chemical science.